Cas no 1805412-66-1 (2-Bromo-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine
• CAS No: 1805412-66-1
• MF: C₇H₂BrF₅IN
• MW: 401.897970676422
• CID: 4863058
• Update Time: 2025-09-23

2-Bromo-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrF5IN/c8-5-4(14)2(6(9)10)1-3(15-5)7(11,12)13/h1,6H
• InChI Key： SMFQNLBXUNOOOT-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)(F)F)C=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine

Research Briefing on 2-Bromo-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine (CAS: 1805412-66-1)

In recent years, the compound 2-Bromo-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine (CAS: 1805412-66-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique halogenated and fluorinated substituents, has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. The presence of multiple halogens and fluorinated groups enhances its reactivity and makes it a valuable building block for constructing complex molecular architectures.

A recent study published in the Journal of Medicinal Chemistry explored the utility of 2-Bromo-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine as a key intermediate in the synthesis of novel kinase inhibitors. The researchers employed palladium-catalyzed cross-coupling reactions to functionalize the pyridine core, enabling the introduction of diverse pharmacophores. The study demonstrated that the compound's bromo and iodo substituents facilitated efficient Suzuki-Miyaura and Sonogashira couplings, yielding a library of derivatives with potent inhibitory activity against various kinase targets. Notably, one derivative exhibited nanomolar potency against EGFR (epidermal growth factor receptor), a critical target in oncology.

Another groundbreaking application of this compound was reported in a Bioorganic & Medicinal Chemistry Letters article, where it served as a precursor for the development of fluorinated pyridine-based herbicides. The difluoromethyl and trifluoromethyl groups were found to enhance the herbicidal activity by improving membrane permeability and metabolic stability. Field trials conducted with these derivatives showed superior weed control efficacy compared to existing commercial products, highlighting the compound's potential in agrochemical innovation.

From a synthetic chemistry perspective, the reactivity of 2-Bromo-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine has been extensively investigated. A study in Organic Letters detailed its use in regioselective functionalization reactions, leveraging the differential reactivity of the bromo and iodo substituents. The researchers achieved high yields and selectivity in sequential cross-coupling reactions, underscoring the compound's versatility in multi-step synthetic routes. Additionally, computational studies provided insights into the electronic effects of the fluorinated groups, which were found to significantly influence the compound's reactivity patterns.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 2-Bromo-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine due to its sensitivity to moisture and light. Recent advancements in process chemistry, as reported in Chemical Engineering Journal, have addressed these issues by optimizing reaction conditions and implementing robust purification protocols. These improvements have paved the way for its broader adoption in industrial settings.

In conclusion, 2-Bromo-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine (CAS: 1805412-66-1) represents a highly valuable intermediate in both pharmaceutical and agrochemical research. Its unique structural features enable the development of novel bioactive molecules with enhanced properties. Ongoing research continues to explore its full potential, with a focus on expanding its applications in drug discovery and sustainable agriculture. Future studies are expected to further elucidate its mechanistic roles and optimize its synthetic accessibility.